Cas no 6323-09-7 (1,3-Bis-4-(3-chlorophenyl)piperazin-1-ylpropane)

1,3-Bis-4-(3-chlorophenyl)piperazin-1-ylpropane is a bisphenylpiperazine derivative with potential applications in medicinal chemistry and pharmacological research. Its structure features two 3-chlorophenylpiperazine moieties linked by a propane chain, offering a balanced combination of rigidity and flexibility. This compound may serve as a valuable intermediate in the synthesis of biologically active molecules, particularly those targeting central nervous system receptors. The presence of the chlorophenyl group enhances lipophilicity, potentially improving membrane permeability. Its symmetrical design could facilitate binding studies for receptor modulation. Researchers may find this compound useful in exploring structure-activity relationships for serotonin or dopamine receptor ligands. The propane linker provides an optimal distance between pharmacophores for investigating multivalent interactions.

1,3-Bis-4-(3-chlorophenyl)piperazin-1-ylpropane structure

6323-09-7 structure

Product Name:1,3-Bis-4-(3-chlorophenyl)piperazin-1-ylpropane

CAS No:6323-09-7

MF:C₂₃H₃₀Cl₂N₄

MW:433.417103290558

MDL:MFCD28046884

CID:959345

PubChem ID:233682

Update Time:2025-05-28

1,3-Bis-4-(3-chlorophenyl)piperazin-1-ylpropane Chemical and Physical Properties

Names and Identifiers

- 1,3-Bis-[4-(3-chlorophenyl)piperazin-1-yl]propane
- TRAZODONE IMPURITY H
- 1-(3-chlorophenyl)-4-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]piperazine
- 1,3-Bis-4-(3-chlorophenyl)piperazin-1-ylpropane
- WMB7XB72Q7
- 6323-09-7
- UNII-WMB7XB72Q7
- Q27292716
- Trazodone hydrochloride impurity H [BP]
- 1,3-Bis(4-(3-chlorophenyl)piperazin-1-yl)propane
- 1,3-Bis-(4-(3-chlorophenyl)piperazin-1-yl)propane
- 1-(3-CHLOROPHENYL)-4-{3-[4-(3-CHLOROPHENYL)PIPERAZIN-1-YL]PROPYL}PIPERAZINE
- NSC-32568
- NSC32568
- Z1999527065
- DTXSID00212606
- Piperazine, 1,1'-(1,3-propanediyl)bis(4-(3-chlorophenyl)-
- EN300-203446
- MDL： MFCD28046884
- Inchi： 1S/C23H30Cl2N4/c24-20-4-1-6-22(18-20)28-14-10-26(11-15-28)8-3-9-27-12-16-29(17-13-27)23-7-2-5-21(25)19-23/h1-2,4-7,18-19H,3,8-17H2
- InChI Key： WWXDTRQIBDUJET-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)N1CCN(CC1)CCCN1CCN(C2C=CC=C(C=2)Cl)CC1

Computed Properties

Exact Mass: 432.18500
Monoisotopic Mass: 432.1847524g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 6
Complexity: 436
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 13Å²

Experimental Properties

PSA: 12.96000
LogP: 4.33350

1,3-Bis-4-(3-chlorophenyl)piperazin-1-ylpropane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B419055-50mg	1,3-Bis-[4-(3-chlorophenyl)piperazin-1-yl]propane	6323-09-7		50mg	$ 234.00	2023-04-18
TRC	B419055-500mg	1,3-Bis-[4-(3-chlorophenyl)piperazin-1-yl]propane	6323-09-7		500mg	$ 1774.00	2023-04-18
Enamine	EN300-203446-0.05g	1-(3-chlorophenyl)-4-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}piperazine	6323-09-7	95%	0.05g	$524.0	2023-09-16
Enamine	EN300-203446-0.1g	1-(3-chlorophenyl)-4-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}piperazine	6323-09-7	95%	0.1g	$684.0	2023-09-16
Enamine	EN300-203446-0.25g	1-(3-chlorophenyl)-4-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}piperazine	6323-09-7	95%	0.25g	$977.0	2023-09-16
Enamine	EN300-203446-0.5g	1-(3-chlorophenyl)-4-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}piperazine	6323-09-7	95%	0.5g	$1539.0	2023-09-16
Enamine	EN300-203446-1.0g	1-(3-chlorophenyl)-4-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}piperazine	6323-09-7	95%	1.0g	$1971.0	2023-07-10
Enamine	EN300-203446-2.5g	1-(3-chlorophenyl)-4-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}piperazine	6323-09-7	95%	2.5g	$3865.0	2023-09-16
Enamine	EN300-203446-5.0g	1-(3-chlorophenyl)-4-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}piperazine	6323-09-7	95%	5.0g	$5719.0	2023-07-10
Enamine	EN300-203446-10.0g	1-(3-chlorophenyl)-4-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}piperazine	6323-09-7	95%	10.0g	$8480.0	2023-07-10